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Compound of Interest

Compound Name: Penflufen

Cat. No.: B166974

For laboratory professionals engaged in pioneering research and development, ensuring a safe
handling environment for chemicals like Penflufen is paramount. This guide provides essential

safety protocols, personal protective equipment (PPE) recommendations, and disposal
procedures to foster a secure and efficient workflow.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for Penflufen.
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Parameter Value Reference

Acute Oral Toxicity (Rat LD50) > 2,000 mg/kg [1]

Acute Inhalation Toxicity (Rat > 4,188 mg/l (4h exposure, as 2]

LC50) respirable aerosol)

No dermal hazard has been

Acute Dermal Toxicity ) » [3]
identified.
Flash Point 184.224°C [4]
Density 1.128 g/cm3 [4]
Acceptable Daily Intake (ADI) 0.04 mg/kg bw/day [5]
Acceptable Operator Exposure
0.077 mg/kg bw/day [5]
Level (AOEL)
Acute Reference Dose (ARfD) 0.5 mg/kg bw [5]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following are the minimum requirements for handling Penflufen.

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[4]

o Hand Protection: Chemical-resistant gloves are mandatory.[4] Nitrile rubber gloves with a
minimum thickness of 0.40 mm are recommended.[2] Gloves must be inspected before use,
and hands should be washed and dried after handling.[4]

o Body Protection: Wear fire/flame resistant and impervious clothing.[4] A standard coverall,
potentially with a type 6 suit, is advised.[2] It is best practice to wear two layers of clothing
where possible.[2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used.[4] In case of fire, wear a self-contained breathing apparatus.[2]
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Exposure Assessment

Start: Handling Penflufen

Is the area well-ventilated?

\

N / Dust or Aerodols Present

~

rements

Add Full-Face Respirator Yes

Standard PPE:
- Safety Goggles (EN166)

- Nitrile Gloves (>0.40mm)
- Impervious Coverall

Proceed with Handling

Click to download full resolution via product page

A flowchart for selecting the appropriate Personal Protective Equipment (PPE) when handling
Penflufen.

Operational Plans: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.
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Handling Procedures

o Ventilation: Always handle Penflufen in a well-ventilated area.[4] Use only in an area
provided with appropriate exhaust ventilation.[2]

o Avoid Contact: Prevent contact with skin and eyes.[4] Avoid the formation of dust and
aerosols.[4]

e Hygiene: Wash hands before breaks and immediately after handling the product.[2]
Contaminated clothing should be removed immediately and cleaned thoroughly before
reuse; garments that cannot be cleaned must be destroyed.[2]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[4]

Storage Procedures

o Container: Store in the original, tightly closed container.[2][4]
o Location: Keep in a dry, cool, and well-ventilated place.[2][4]
» Incompatibilities: Store apart from food, drink, and animal feedingstuffs.[2][4]

Emergency and Disposal Protocols
Accidental Release Measures

In the event of a spill, follow these steps:

e Personal Precautions: Avoid contact with the spilled product or contaminated surfaces by
using personal protective equipment.[2]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4] Do not
let the chemical enter drains, surface water, or ground water.[2]

o Containment and Cleaning: Soak up the spill with inert absorbent material (e.g., sand, silica
gel, acid binder, universal binder).[2] Collect and arrange for disposal in suitable, closed
containers.[4]
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Disposal Plan

Proper disposal of Penflufen and its containers is critical to prevent environmental
contamination.

* Product Disposal: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[4] Do not contaminate water, foodstuffs,

feed, or seed by disposal.[4]

+ Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[4] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill.[4]

4 Waste Identification

Start: Penflufen Waste

\o )
Unused Product / Contaminated Material Empty Container
4 . I
Dispogal Procedures

Container Waste:
- Triple rinse
- Recycle or recondition
- Puncture and landfill

Chemical Waste:
- Licensed chemical destruction
- Controlled incineration

Disposal Complete
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A workflow outlining the proper disposal plan for Penflufen and its containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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